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Compound Focus: Feruloylputrescine

CAS No.: 91000-11-2

Cat. No.: S1799947

Fundamental Characteristics and Discovery

Feruloylputrescine is a hydroxycinnamic acid amide (HCAA), a class of compounds formed from the
conjugation of a polyamine (putrescine) with a hydroxycinnamic acid (ferulic acid). Its basic structure is N-

(4-aminobutyl)-4-hydroxy-3-methoxycinnamamide [1] [2].

Attribute Description

First Identification Isolated from grapefruit (Citrus paradisi) leaves and juice in 1965 [1] [3].
Other Names Originally known as subaphylline [1] [3].

Core Components Formed from ferulic acid and putrescine [4].

Class of Compound A phenolamide or hydroxycinnamic acid amide (HCAA) [4] [5].

Biological Roles and Potential Applications

Feruloylputrescine serves multiple functions in plants, from direct defense to physiological regulation, with

emerging implications for human health.
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Role/Function Context/Mechanism Research Basis

Plant Defense Acts as a direct anti-herbivore Studies in rice and tea plants show

Compound metabolite. Its accumulation is induced accumulation upon insect
regulated by the jasmonic acid (JA) attack (e.g., planthoppers,
signaling pathway [5] [6]. geometrids); its suppression makes

plants more susceptible [5] [6].

Chemopreventive Functions as a phase Il enzyme Isolated from maize processing

Agent inducer, a mechanism for detoxifying wastewater; demonstrated ability to
carcinogens. Its structure makes it a induce the chemopreventive enzyme
potent "Michael acceptor” [7]. Quinone Reductase in cell assays

[7].

Root Architecture Endogenous levels influence root Research in a model tobacco root

Modulator system formation. Inhibition of its system showed a correlation between
biosynthesis can stimulate overall root depressed levels of feruloylputrescine
growth and promote a dominant tap (and other polyamines) and altered
root [8]. root morphology [8].

Biosynthesis and Metabolic Pathways

Feruloylputrescine biosynthesis sits at the intersection of the phenylpropanoid pathway and the

polyamine pathway.
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Phenylalanine

Click to download full resolution via product page

Schematic of feruloylputrescine biosynthesis from phenylalanine and arginine/ornithine precursors. Key
enzymes include PAL (phenylalanine ammonia-lyase), 4CL (4-coumarate-CoA ligase), ADC/ODC
(arginine/ornithine decarboxylase), and HCT/AT (acyltransferase).

The key enzymatic step is the conjugation of feruloyl-CoA (from the phenylpropanoid pathway) with
putrescine (from arginine or ornithine decarboxylation), catalyzed by specific acyltransferases [4] [5]. In
rice, the gene Os4CL5 is a critical node in this pathway, and its suppression leads to reduced N-

feruloylputrescine accumulation and compromised plant resistance [5].

Key Experimental Protocols and Data
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Metabolic Engineering and "Rational Metabolic-Flow Switching"

A proof-of-concept study in bamboo (Phyllostachys nigra) cells demonstrated the production of alternative
HCAAs.

e Objective: Redirect metabolic flow from feruloylputrescine to a novel compound, p-
coumaroylagmatine [4].
¢ Methodology:
o Host System: Used suspension-cultured bamboo cells that naturally produce high levels of
feruloylputrescine.
o Genetic Transformation: Stably transformed cells with the agmatine coumaroyltransferase
(ACT) gene from barley.
o Metabolic Analysis: Analyzed HCAA profiles in recombinant cells using chromatography.
e Outcome: Successfully switched the metabolic output, achieving a production titer of approximately
360 mgl/L of p-coumaroylagmatine while decreasing native feruloylputrescine levels [4].

Quantification and Chemoprevention Assay

Research on feruloyl putrescines from maize wastewater detailed isolation and bioactivity testing [7].

e Extraction & Hydrolysis: Insoluble solids from wastewater (nejayote) were subjected to alkaline
hydrolysis (2M NaOH) to release bound phenolic compounds.
e Compound Isolation: Feruloyl putrescines were isolated using preparative HPLC.
e Bioactivity Testing:
o Antioxidant Capacity: Measured via ORAC (Oxygen Radical Absorbance Capacity) assay.
o Chemopreventive Potential: Evaluated by the Quinone Reductase (QR) induction assay in
mouse hepatoma (Hepalclc7) cells. The results were expressed as a Chemopreventive
Index (CI).

Future Research Directions

Current evidence points to several promising research avenues:

¢ Therapeutic Development: Further investigation into the mechanism of phase Il enzyme
induction and efficacy in more complex biological systems is needed to assess its potential as a
chemopreventive agent [7].
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e Agricultural Applications: Engineering the feruloylputrescine pathway in crops could enhance
inherent resistance to pests, reducing pesticide reliance [4] [5].

e Pathway Elucidation: The transcriptional regulation of key biosynthetic genes like Os4CL5 in rice
represents a critical area for understanding the fine-tuning of this defense response [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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